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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B1443870 Get Quote

Technical Support Center: D-Glucose-1,6-13C2
This technical support guide provides essential information on the stability, storage, and

handling of D-Glucose-1,6-13C2 for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid D-Glucose-1,6-13C2?

A1: Solid D-Glucose-1,6-13C2 is a stable compound that should be stored at room

temperature.[1][2] To ensure its long-term integrity, it is crucial to keep it away from light and

moisture.[2][3] A well-sealed container in a dry, dark place is recommended. One supplier's

safety data sheet indicates that the chemical is stable for five years if stored under these

conditions.

Q2: How should I store stock solutions of D-Glucose-1,6-13C2?

A2: The stability of D-Glucose-1,6-13C2 in solution is dependent on the storage temperature.

For optimal stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored under specific conditions. It is recommended to store solutions protected from light

and under a nitrogen atmosphere.
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Form Temperature Duration
Key
Considerations

Solid Room Temp. > 2 years
Store away from light

and moisture.

Solution -20°C 1 month
Protect from light;

store under nitrogen.

Solution -80°C 6 months
Protect from light;

store under nitrogen.

Q3: What solvents are suitable for dissolving D-Glucose-1,6-13C2?

A3: D-Glucose-1,6-13C2 is soluble in water. For experimental use, dissolve the powder in

high-purity water or an appropriate buffer solution relevant to your specific application.

Troubleshooting Guide
Q1: My experimental results show unexpected or inconsistent labeling patterns. Could this be

related to the stability of the tracer?

A1: Yes, inconsistent results can sometimes be linked to the handling of the tracer. Here are a

few points to consider:

Solution Age and Storage: If your stock solution was stored for longer than the

recommended period or at an incorrect temperature, degradation could have occurred.

Glucose in solution can degrade over time, especially if not stored properly.

Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can compromise its

stability. It is best practice to prepare single-use aliquots.

Experimental Equilibration: In metabolic studies, it is crucial to ensure complete isotope and

substrate equilibration. Short infusion or incubation times can sometimes lead to an

overestimation of glucose rate of appearance, which is independent of the tracer's stability

but is a critical experimental parameter.
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Q2: I am concerned about the potential for chemical degradation of the glucose molecule itself.

What are the common degradation products?

A2: While D-Glucose-1,6-13C2 is a stable compound, glucose solutions, in general, can be

susceptible to degradation, particularly with heat sterilization. This process can lead to the

formation of Glucose Degradation Products (GDPs). While not typically a concern under

standard experimental conditions with proper storage, it's important to be aware of these

potential impurities. Common GDPs include 3-deoxyglucosone (3-DG), 5-hydroxymethylfurfural

(5-HMF), glyoxal, and methylglyoxal (MGO). If your protocol involves heating glucose solutions,

consider sterile filtration as an alternative to autoclaving.

Logical Troubleshooting Workflow
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Inconsistent Isotopic Labeling Results

Check Tracer Solution Integrity Review Experimental Protocol

Was the solution stored correctly?
(-20°C for <1mo, -80°C for <6mo)

No Were multiple freeze-thaw
cycles avoided?

Yes

Is the incubation/infusion time
sufficient for equilibration?

No

Is there potential for contamination
in the sample or instrument?

Yes

Prepare fresh stock solution
from solid compound.

Yes

No

Adjust experimental duration
and re-run experiment.

Run controls and blanks to
isolate contamination source.

Problem Resolved

Problem Persists:
Consult Instrument Specialist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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